Cas no 17414-04-9 (Benzene,[(2-phenoxyethyl)thio]-)
17414-04-9 structure
Product Name:Benzene,[(2-phenoxyethyl)thio]-
CAS No:17414-04-9
MF:C14H14OS
MW:230.325362682343
CID:213001
PubChem ID:140226
Update Time:2025-04-19
Benzene,[(2-phenoxyethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,[(2-phenoxyethyl)thio]-
- 2-phenoxyethylsulfanylbenzene
- Benzene, ((2-phenoxyethyl)thio)-
- (2-phenoxyethyl)phenylsulfide
- [(2-phenoxyethyl)sulfanyl]benzene
- 1-Phenoxy-2-phenylmercapto-aethan
- 1-phenoxy-2-phenylsulfanyl-ethane
- 2-Phenoxyethylphenylsulfid
- 2-Phenylthioaethylphenylaether
- AC1L3GI4
- CTK4D4899
- NSC115092
- SureCN9808023
- NSC 115092
- 17414-04-9
- NSC-115092
- SCHEMBL9808023
- DTXSID90169771
- AKOS008908631
-
- Inchi: 1S/C14H14OS/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-10H,11-12H2
- InChI Key: WWTXSTFCTRSPJA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CCOC1C=CC=CC=1
Computed Properties
- Exact Mass: 230.07662
- Monoisotopic Mass: 230.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- Density: 1.13
- Boiling Point: 359.7°Cat760mmHg
- Flash Point: 171.3°C
- Refractive Index: 1.608
- PSA: 9.23
- LogP: 3.85770
Benzene,[(2-phenoxyethyl)thio]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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